Cas no 213627-38-4 (1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-)

• Product Name: 1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-
• CAS No: 213627-38-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 242726
• Update Time: 2024-01-26

1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-
• 1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-(9CI)
• 1-propan-2-ylazepan-3-amine
• 1H-Azepin-3-amine, hexahydro-1-(1-methylethyl)-

• Inchi： 1S/C9H20N2/c1-8(2)11-6-4-3-5-9(10)7-11/h8-9H,3-7,10H2,1-2H3
• InChI Key： GPIJPFSTUQSPFN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCCC(N)C1

Computed Properties

• Exact Mass: 156.1628
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 0.893±0.06 g/cm3(Predicted)
• Boiling Point: 189.9±8.0 °C(Predicted)
• PSA: 29.26
• pka: 11.07±0.20(Predicted)